Cas no 2227771-93-7 (rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227771-93-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5807575
• PubChem ID: 165610186
• Update Time: 2025-05-20

rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine
• EN300-1732735
• rac-[(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropyl]methanamine
• 2227771-93-7

• Inchi： 1S/C12H18N2O/c1-12(2)9(7-13)11(12)8-4-5-14-10(6-8)15-3/h4-6,9,11H,7,13H2,1-3H3/t9-,11-/m1/s1
• InChI Key： XGPSAABRDGBGOI-MWLCHTKSSA-N
• SMILES： O(C)C1C=C(C=CN=1)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227771-93-7)

In the rapidly evolving field of medicinal chemistry, rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227771-93-7) has emerged as a compound of significant interest. This chiral cyclopropyl derivative, characterized by its unique structural framework, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its stereochemical properties and how they influence biological activity, making it a hot topic in recent scientific literature.

The molecular structure of rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine features a cyclopropane ring substituted with a 2-methoxypyridin-4-yl group and a methylamine moiety. This configuration is noteworthy because cyclopropane rings are known to confer rigidity to molecular structures, often enhancing binding affinity to biological targets. The presence of the methoxypyridine group adds another layer of complexity, as this heterocycle is frequently employed in drug design due to its favorable pharmacokinetic properties.

Recent trends in pharmaceutical research indicate growing interest in small molecule modulators of protein-protein interactions, and rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine fits well within this paradigm. The compound's ability to potentially interact with various enzyme systems has made it a subject of investigation for several therapeutic areas. Scientists are particularly curious about its possible role in central nervous system (CNS) disorders, given the structural similarities to known neuroactive compounds.

From a synthetic chemistry perspective, the preparation of rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine presents interesting challenges that have spurred methodological innovations. The construction of its chiral cyclopropane core requires careful stereochemical control, making it an excellent case study for advanced asymmetric synthesis techniques. Recent publications have highlighted novel approaches to similar structures, reflecting the compound's relevance in contemporary organic chemistry.

The physicochemical properties of rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine are crucial for understanding its potential applications. With a molecular weight of 220.31 g/mol and the presence of both basic (amine) and weakly acidic (pyridine) functional groups, the compound exhibits interesting pH-dependent solubility characteristics. These properties are frequently searched by medicinal chemists looking to optimize drug-like molecules, making this information particularly valuable for researchers.

In the context of current pharmaceutical trends, there's growing emphasis on fragment-based drug discovery, where rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine could serve as an important building block. Its compact yet information-rich structure makes it an attractive starting point for the development of more complex molecules. The compound's three-dimensional character, imparted by the cyclopropane ring, addresses a common challenge in drug design - achieving sufficient molecular complexity to target specific biological pathways.

Analytical characterization of rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine typically involves advanced techniques such as chiral HPLC for separation of enantiomers and NMR spectroscopy for structural confirmation. These methods are frequently discussed in online forums and scientific communities, reflecting the compound's role in advancing analytical chemistry methodologies. The 2-methoxypyridine moiety in particular gives rise to distinctive spectroscopic signatures that are valuable for compound identification.

The commercial availability of rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227771-93-7) has increased in recent years, mirroring the growing research interest in this structural class. Suppliers often highlight its purity and stereochemical integrity, which are critical parameters for research applications. The compound's stability under various storage conditions is another frequently searched topic, as researchers seek to optimize their experimental protocols.

From a safety perspective, while rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine is not classified as hazardous, proper laboratory handling procedures should always be followed. This includes the use of appropriate personal protective equipment and working in well-ventilated areas - considerations that are increasingly important in modern laboratory practice and often searched by new researchers.

Looking forward, the scientific community anticipates continued interest in rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine and related structures. As computational chemistry tools become more sophisticated, virtual screening of such compounds against various biological targets is expected to grow. This aligns with current trends in AI-assisted drug discovery, where molecules with complex three-dimensional architectures are particularly valued.

In conclusion, rac-(1R,3R)-3-(2-methoxypyridin-4-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227771-93-7) represents an intriguing case study at the intersection of synthetic chemistry, medicinal chemistry, and drug development. Its unique structural features and potential biological relevance ensure its place as a compound of ongoing interest in pharmaceutical research and development.